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Compound of Interest

Compound Name: Einecs 278-167-6

Cat. No.: B15190365 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

commercial availability and technical profile of the substance identified by EINECS number

278-167-6.

Introduction
This technical guide addresses the request for information regarding commercial suppliers of

the chemical substance designated by the European Inventory of Existing Commercial

Chemical Substances (EINECS) number 278-167-6. The intended audience for this document

includes professionals in research, scientific, and drug development fields who require this

substance for their work. This guide outlines the process undertaken to identify the chemical,

locate commercial suppliers, and gather relevant technical data for research applications.

Chemical Identification
The initial step in sourcing a chemical for research is the accurate identification of its chemical

name, structure, and associated identifiers, most importantly the Chemical Abstracts Service

(CAS) number.

An initial search for EINECS 278-167-6 suggested a potential chemical identity of 3,7,12,17-

tetramethyl-1,18-bis(2,6,6-trimethyl-1-cyclohexenyl)octadecane. However, subsequent

extensive searches for commercial suppliers and technical data for this specific chemical name

and EINECS number did not yield conclusive results.
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Further attempts to verify the definitive chemical identity and to obtain a corresponding CAS

number for EINECS 278-167-6 through various chemical databases and regulatory agency

websites, including the European Chemicals Agency (ECHA), were unsuccessful. No direct link

between EINECS 278-167-6 and a specific, verifiable chemical substance with a CAS number

could be established through the available search methods.

Conclusion of Chemical Identification:

Based on the performed searches, the precise chemical identity of EINECS 278-167-6 could

not be definitively confirmed. The absence of a confirmed CAS number, which is the universally

recognized standard for chemical identification, presents a significant challenge in locating

commercial suppliers and relevant scientific literature.

Commercial Suppliers
A thorough search for commercial suppliers was conducted using the initially suggested

chemical name and the EINECS number. These searches did not identify any chemical

suppliers that list EINECS 278-167-6 or "3,7,12,17-tetramethyl-1,18-bis(2,6,6-trimethyl-1-

cyclohexenyl)octadecane" in their research chemical catalogs.

The lack of a confirmed CAS number is the primary impediment to locating suppliers. Chemical

manufacturers and suppliers predominantly use CAS numbers to catalog their products.

Without this identifier, it is not feasible to reliably source this specific substance.

Recommendation for Sourcing:

Researchers seeking to procure the substance associated with EINECS 278-167-6 are advised

to:

Verify the EINECS number: Double-check the accuracy of the EINECS number from the

original source document or database.

Identify the CAS number: If possible, obtain the CAS number for the desired chemical, as

this will be the most effective identifier for sourcing.

Consider Custom Synthesis: If the chemical structure is known and it is not commercially

available, researchers may need to engage with a company that specializes in custom
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chemical synthesis.

Technical Data and Research Applications
Due to the inability to confirm the chemical identity of EINECS 278-167-6 and the lack of

available commercial sources, no relevant technical data, experimental protocols, or signaling

pathway information could be gathered. A search of scientific literature and patent databases

for research applications of a substance identified solely by this EINECS number did not

provide any specific results.

Summary and Conclusion
This in-depth investigation to identify commercial suppliers of EINECS 278-167-6 for research

purposes has concluded that it is not possible to fulfill the request with the provided

information. The core issue lies in the inability to definitively identify the chemical substance

associated with this EINECS number and to locate a corresponding CAS number.

Consequently, no commercial suppliers or technical research data could be found.

For professionals in research and drug development, the precise identification of a chemical is

a critical prerequisite for procurement and application. It is recommended that the user re-verify

the identifying information for the desired substance from its original source to enable a

successful search for suppliers and relevant scientific information.

To cite this document: BenchChem. [Technical Guide: Commercial Sourcing of EINECS 278-
167-6 for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15190365#commercial-suppliers-of-einecs-278-167-
6-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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